[5-(3-Chlorophenyl)-pyridin-3-ylmethyl]-methylamine

• IUPAC Name: 1-[5-(3-chlorophenyl)pyridin-3-yl]-N-methylmethanamine
• InChI: InChI=1S/C13H13ClN2/c1-15-7-10-5-12(9-16-8-10)11-3-2-4-13(14)6-11/h2-6,8-9,15H,7H2,1H3
• InChI Key: SSFZSHUXDLFEOP-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=CN=C1)C2=CC(=CC=C2)Cl
• Molecular Formula: C13H13ClN2
• Molecular Weight: 232.71 g/mol
• CAS No.: 1602187-16-5

Description

[5-(3-Chlorophenyl)-pyridin-3-ylmethyl]-methylamine is a useful research compound. Its molecular formula is C13H13ClN2 and its molecular weight is 232.71 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Applications

• Compounds containing structures similar to 5-(3-Chlorophenyl)-pyridin-3-ylmethyl-methylamine have shown potential in anticancer and antimicrobial applications. A study by Katariya et al. (2021) synthesized novel heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine, showing considerable potency against various cancer cell lines and pathogenic strains.

Biochemical Interactions

• A study by Williams & Lawson (1998) explored how derivatives of 5-(3-Chlorophenyl)-pyridin-3-ylmethyl-methylamine can act as irreversible inhibitors of monoamine oxidase B (MAO B), a key enzyme in the brain. This can have implications for neurological research and drug development.

Chemical Synthesis and Catalysis

• The compound has been used in the synthesis of other chemical structures. For instance, Tanaka et al. (1999) achieved a practical synthesis of a key intermediate of neo-nicotinoide insecticides through selective hydrogenation.

Molecular Docking and Drug Design

• Molecular docking studies, as conducted by Saddala & Jangampalli Adi Pradeepkiran (2019), have used similar structures to investigate potential drug candidates. This kind of research aids in the design of new drugs with specific target interactions.

Insecticidal Applications

• Pyridine derivatives, closely related to 5-(3-Chlorophenyl)-pyridin-3-ylmethyl-methylamine, have been studied for their insecticidal properties. Bakhite et al. (2014) synthesized and tested several derivatives, finding some with significant effectiveness against aphids.

Mechanism of Action

Target of Action

It is known that many indole derivatives, which share a similar structure, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It is known that similar compounds, such as chlorphenesin, act in the central nervous system (cns) rather than directly on skeletal muscle . They block nerve impulses or pain sensations that are sent to the brain .

Biochemical Pathways

It is known that indole derivatives, which share a similar structure, can affect a wide range of biochemical pathways . For instance, indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants .

Pharmacokinetics

A similar compound, chlorphenesin, is known to be rapidly and completely absorbed, metabolized in the liver, and excreted within 24 hours as the glucuronide metabolite .

Result of Action

It is known that similar compounds, such as indole derivatives, have diverse biological activities and therapeutic possibilities .

Action Environment

It is known that similar compounds, such as pyraclostrobin, show different dissipation kinetics under greenhouse conditions .

Biochemical Analysis

Biochemical Properties

[5-(3-Chlorophenyl)-pyridin-3-ylmethyl]-methylamine plays a significant role in biochemical reactions by interacting with enzymes, proteins, and other biomolecules. It has been observed to interact with acetylcholinesterase, an enzyme that hydrolyzes acetylcholine in the nervous system . This interaction can lead to changes in nerve impulse transmission, affecting normal nerve function. Additionally, the compound may interact with other proteins involved in oxidative stress responses, influencing the production of reactive oxygen species and subsequent cellular damage .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can modulate the activity of signaling pathways involved in oxidative stress, leading to changes in the expression of genes associated with antioxidant responses . This modulation can impact cellular metabolism by altering the balance between reactive oxygen species production and antioxidant defenses.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in their activity. For example, its interaction with acetylcholinesterase results in enzyme inhibition, which affects the breakdown of acetylcholine and subsequently alters nerve signal transmission . Additionally, the compound may influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in cellular function.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function. Over time, the compound may undergo degradation, leading to changes in its biochemical activity. Studies have shown that prolonged exposure to the compound can result in sustained changes in cellular function, including alterations in gene expression and metabolic activity. These long-term effects highlight the importance of considering the stability and degradation of the compound in experimental settings.

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. At lower doses, the compound may exhibit beneficial effects, such as modulation of enzyme activity and gene expression. At higher doses, it can lead to toxic or adverse effects, including disruption of normal cellular function and induction of oxidative stress . These dosage-dependent effects underscore the need for careful consideration of dosage in experimental and therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound can influence the activity of enzymes involved in oxidative stress responses, such as those producing reactive oxygen species . By modulating these pathways, the compound can alter the balance between oxidative stress and antioxidant defenses, impacting overall cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biochemical activity. The compound may interact with transporters or binding proteins that facilitate its movement across cellular membranes and its localization within specific cellular compartments. These interactions can influence the compound’s accumulation and distribution, affecting its overall activity and function.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its localization can impact its interactions with biomolecules and its overall biochemical activity, influencing cellular processes and metabolic pathways.